1-Phenyl-1H-1,2,3-triazole-4-carboxylic acid
Cat. No. B1296606
Key on ui cas rn:
4600-04-8
M. Wt: 189.17 g/mol
InChI Key: IVDBIFHDJPMBFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07842696B2
Procedure details
LiOH (80 mg, 1.9 mmol) was added to a stirred solution of 1-phenyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester (130 mg, 0.6 mmol) in THF:H2O (1:1, 4 mL), and the resulting mixture was stirred at room temperature for 45 min. The reaction mixture was concentrated under reduced pressure to get the residue. Cold water was then added and acidified it with 10% aqueous HCl, filtered the solid precipitated to afford 40 mg (35.4% yield) of 1-phenyl-1H-[1,2,3]triazole-4-carboxylic acid. 1H NMR (DMSO-d6): δ 13.4 (bs, 1H), 9.4 (s, 1H), 8.0 (d, 2H), 7.7 (t, 2H), 7.6 (t, 1H).
Quantity
130 mg
Type
reactant
Reaction Step One
Yield
35.4%
Identifiers
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REACTION_CXSMILES
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[Li+].[OH-].C([O:5][C:6]([C:8]1[N:9]=[N:10][N:11]([C:13]2[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=2)[CH:12]=1)=[O:7])C.O.Cl>C1COCC1.O>[C:13]1([N:11]2[CH:12]=[C:8]([C:6]([OH:7])=[O:5])[N:9]=[N:10]2)[CH:14]=[CH:15][CH:16]=[CH:17][CH:18]=1 |f:0.1,5.6|
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Inputs
Step One
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Name
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|
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Quantity
|
80 mg
|
|
Type
|
reactant
|
|
Smiles
|
[Li+].[OH-]
|
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Name
|
|
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Quantity
|
130 mg
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OC(=O)C=1N=NN(C1)C1=CC=CC=C1
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|
Name
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|
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Quantity
|
4 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1.O
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
O
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
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Conditions
Temperature
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Control Type
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AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the resulting mixture was stirred at room temperature for 45 min
|
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Rate
|
UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
The reaction mixture was concentrated under reduced pressure
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to get the residue
|
FILTRATION
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Type
|
FILTRATION
|
|
Details
|
filtered the solid
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
precipitated
|
Outcomes
Product
Details
Reaction Time |
45 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)N1N=NC(=C1)C(=O)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 40 mg | |
| YIELD: PERCENTYIELD | 35.4% | |
| YIELD: CALCULATEDPERCENTYIELD | 35.2% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
